Cas no 1443349-94-7 (FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE)

FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE structure
1443349-94-7 structure
Product Name:FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE
CAS No:1443349-94-7
MF:C14H14O2
MW:214.259764194489
MDL:MFCD07775908
CID:5160668
Update Time:2026-03-04

FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE Chemical and Physical Properties

Names and Identifiers

    • FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE
    • MDL: MFCD07775908
    • Inchi: 1S/C14H14O2/c1-10(2)11-5-3-6-12(9-11)14(15)13-7-4-8-16-13/h3-10H,1-2H3
    • InChI Key: MDKDOPDPYXYBOK-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CO1)(C1=CC=CC(C(C)C)=C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3

FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB433188-1 g
2-(3-iso-Propylbenzoyl)furan
1443349-94-7
1g
€594.40 2023-07-18
abcr
AB433188-5 g
2-(3-iso-Propylbenzoyl)furan
1443349-94-7
5g
€1,373.40 2023-07-18
Chemenu
CM380124-1g
2-[3-(propan-2-yl)benzoyl]furan
1443349-94-7 95%+
1g
$485 2023-03-10
Fluorochem
398877-1g
2-(3-iso-Propylbenzoyl)furan
1443349-94-7 97.0%
1g
£570.00 2023-04-30
Fluorochem
398877-5g
2-(3-iso-Propylbenzoyl)furan
1443349-94-7 97.0%
5g
£1377.00 2023-04-30
abcr
AB433188-1g
2-(3-iso-Propylbenzoyl)furan; .
1443349-94-7
1g
€1555.10 2025-04-21
abcr
AB433188-5g
2-(3-iso-Propylbenzoyl)furan
1443349-94-7
5g
€1373.40 2023-09-04
Ambeed
A202078-1g
Furan-2-yl(3-isopropylphenyl)methanone
1443349-94-7 97%
1g
$441.0 2024-04-23

FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE Related Literature

Additional information on FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE

Recent Advances in the Study of FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE (CAS: 1443349-94-7)

FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE, with the CAS number 1443349-94-7, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its furan and isopropylphenyl functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound in drug discovery.

One of the key areas of research has been the optimization of synthetic routes for FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improved the scalability of the compound but also reduced the formation of by-products, which is crucial for pharmaceutical applications.

In terms of biological activity, preliminary in vitro studies have shown that FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE exhibits moderate inhibitory effects on certain kinases involved in inflammatory pathways. Specifically, it has been observed to inhibit the activity of p38 MAP kinase, a target implicated in chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. These findings were corroborated by a recent study in Bioorganic & Medicinal Chemistry Letters (2024), which highlighted the compound's potential as an anti-inflammatory agent.

Further investigations into the pharmacokinetic properties of FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE have revealed promising results. A preclinical study conducted by researchers at the University of Cambridge (2024) reported that the compound exhibits good oral bioavailability and a favorable half-life in rodent models. These properties are essential for its development as a therapeutic agent, although further optimization may be required to enhance its metabolic stability.

Despite these encouraging findings, challenges remain in the development of FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE as a drug candidate. For instance, its solubility in aqueous media is relatively low, which could limit its formulation options. Researchers are currently exploring various prodrug strategies and nanoformulations to address this issue, as reported in a recent issue of Advanced Drug Delivery Reviews (2024).

In conclusion, FURAN-2-YL(3-ISOPROPYLPHENYL)METHANONE (CAS: 1443349-94-7) represents a promising scaffold for the development of novel therapeutic agents, particularly in the field of inflammation and immune modulation. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its efficacy in more complex biological systems. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in chemical biology and drug discovery.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited